Cas no 1153749-45-1 (1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine
• CAS No: 1153749-45-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5157039
• PubChem ID: 43534926
• Update Time: 2026-03-04

1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(1,2-dimethylpropyl)-1-methyl-
• 1-Methyl-N-(3-methylbutan-2-yl)-1h-pyrazol-4-amine
• 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C9H17N3/c1-7(2)8(3)11-9-5-10-12(4)6-9/h5-8,11H,1-4H3
• InChI Key： RHRADENHLOOYQW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC(C)C(C)C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine

Introduction to 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine (CAS No. 1153749-45-1)

1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1153749-45-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound’s molecular framework, featuring a pyrazole core substituted with methyl and isobutyl groups, contributes to its unique chemical properties and reactivity, which are being explored for various therapeutic applications.

The pyrazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its versatility in modulating biological pathways. 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine builds upon this foundation by incorporating alkyl groups that enhance its lipophilicity and binding affinity to biological targets. This structural design allows the compound to interact with enzymes and receptors in a manner that may elicit pharmacological effects, particularly in the context of inflammatory diseases, metabolic disorders, and neurological conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine with potential therapeutic targets. Studies suggest that this compound may exhibit inhibitory activity against key enzymes involved in pathways such as the Janus kinase (JAK) signaling pathway, which is implicated in autoimmune diseases and cancer. The presence of bulky alkyl substituents at the 3-position of the pyrazole ring may enhance binding stability by optimizing van der Waals interactions with protein surfaces.

In vitro studies have begun to elucidate the pharmacokinetic profile of 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine, revealing promising characteristics such as moderate solubility and favorable metabolic stability. These properties are critical for drug development, as they influence bioavailability and therapeutic efficacy. Additionally, the compound’s resistance to enzymatic degradation suggests that it may have a prolonged half-life upon administration, potentially reducing the frequency of dosing required for therapeutic effect.

The synthesis of 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular architecture efficiently. These techniques not only streamline the synthetic process but also allow for modifications that can fine-tune the biological activity of the compound.

One of the most intriguing aspects of 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine is its potential role as a lead compound for further derivatization. By systematically altering substituents on the pyrazole ring or introducing additional functional groups, researchers can generate a library of analogs with tailored pharmacological properties. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying novel drug candidates with improved efficacy and reduced toxicity.

The compound’s structural features also make it an attractive candidate for exploring structure-based drug design strategies. High-resolution crystal structures of protein targets complexed with 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine could provide critical insights into its mechanism of action. These insights could guide the development of next-generation therapeutics that leverage similar scaffolds but exhibit enhanced selectivity or potency.

As research progresses, 1-methyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-am ine (CAS No. 1153749-45) is expected to play a pivotal role in advancing our understanding of pyrazole derivatives as therapeutic agents. Its unique combination of structural complexity and biological potential positions it as a promising candidate for further investigation in both academic and industrial settings. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in unlocking its full therapeutic potential.